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Compound Name: Osteocalcin (7-19) (human)

Cat. No.: B056462 Get Quote

A Comparative Guide to Full-Length Osteocalcin
and its (7-19) Fragment
A comprehensive analysis for researchers, scientists, and drug development professionals.

This guide provides a detailed comparison of full-length human Osteocalcin and its synthetic

fragment, Osteocalcin (7-19). While both originate from the same protein, their functionalities

diverge significantly. Full-length Osteocalcin, particularly in its uncarboxylated form, is a

pleiotropic hormone with established roles in metabolic regulation, bone homeostasis, and

cognition. In stark contrast, the Osteocalcin (7-19) fragment is primarily a research tool with no

known intrinsic biological activity.
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Feature
Full-Length Osteocalcin
(human)

Osteocalcin (7-19) (human)

Molecular Size 49 amino acids 13 amino acids

Primary Function

Hormone regulating

metabolism, bone health, and

cognition.[1]

Synthetic peptide fragment for

research applications (e.g.,

peptide tag).[2]

Biological Activity
Hormonally active, particularly

the uncarboxylated form.

No established biological or

hormonal activity.

Receptor Binding

Binds to GPRC6A and

GPR158 to initiate signaling.[3]

[4]

No known receptor binding.

Clinical Relevance

Serum levels are a biomarker

for bone turnover.[5] Potential

therapeutic agent for metabolic

diseases.

Used in the development of

immunoassays for Osteocalcin

detection.

Structural and Functional Comparison
Full-length human Osteocalcin is a 49-amino acid protein synthesized by osteoblasts.[1] Its

hormonal activity is largely attributed to the uncarboxylated form, which can enter circulation

and act on various target tissues.

Amino Acid Sequence of Full-Length Human Osteocalcin: Tyr-Leu-Tyr-Gln-Trp-Leu-Gly-Ala-

Pro-Val-Pro-Tyr-Pro-Asp-Pro-Leu-Gla-Pro-Arg-Arg-Gla-Val-Cys-Gla-Leu-Asn-Pro-Asp-Cys-

Asp-Glu-Leu-Ala-Asp-His-Ile-Gly-Phe-Gln-Glu-Ala-Tyr-Arg-Arg-Phe-Tyr-Gly-Pro-Val[6]

Osteocalcin (7-19) is a much shorter, 13-amino acid synthetic peptide corresponding to amino

acid residues 7 to 19 of the full-length protein.

Amino Acid Sequence of Osteocalcin (7-19) (human): Gly-Ala-Pro-Val-Pro-Tyr-Pro-Asp-Pro-

Leu-Glu-Pro-Arg[2][7]
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The hormonal effects of uncarboxylated Osteocalcin are mediated through the activation of

specific G protein-coupled receptors (GPCRs) in target tissues, primarily GPRC6A and

GPR158.

GPRC6A-Mediated Signaling
Activation of GPRC6A by Osteocalcin has been shown to stimulate various downstream

signaling cascades, including the PLC/PKC/ERK and cAMP/PKA pathways.[8] These pathways

are crucial for Osteocalcin's effects on insulin secretion and sensitivity. In pancreatic β-cells,

GPRC6A activation leads to increased insulin production and proliferation.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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